Cas no 138512-74-0 (O1-tert-butyl O2-methyl (2S,4R)-4-methylpyrrolidine-1,2-dicarboxylate)

• Product Name: O1-tert-butyl O2-methyl (2S,4R)-4-methylpyrrolidine-1,2-dicarboxylate
• CAS No: 138512-74-0
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 4593036
• PubChem ID: 58247369
• Update Time: 2025-06-15

O1-tert-butyl O2-methyl (2S,4R)-4-methylpyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (2S,4R)-1-Boc-4-methylpyrrolidine-2-carboxylate
• 1-tert-butyl 2-methyl (2S,4R)-4-methylpyrrolidine-1,2-dicarboxylate
• 1,2-Pyrrolidinedicarboxylic acid, 4-methyl-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R)-
• O1-tert-butyl O2-methyl (2S,4R)-4-methylpyrrolidine-1,2-dicarboxylate
• Methyl(2S,4R)-1-Boc-4-methylpyrrolidine-2-carboxylate
• SCHEMBL114925
• 1-O-tert-butyl 2-O-methyl (2S,4R)-4-methylpyrrolidine-1,2-dicarboxylate
• P14258
• 138512-74-0
• CS-0055517

• Inchi： 1S/C12H21NO4/c1-8-6-9(10(14)16-5)13(7-8)11(15)17-12(2,3)4/h8-9H,6-7H2,1-5H3/t8-,9+/m1/s1
• InChI Key： RTBTZFJPMXXHHP-BDAKNGLRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](C)C[C@H]1C(OC)=O

Computed Properties

• Exact Mass: 243.147
• Monoisotopic Mass: 243.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on O1-tert-butyl O2-methyl (2S,4R)-4-methylpyrrolidine-1,2-dicarboxylate

Introduction to O1-tert-butyl O2-methyl (2S,4R)-4-methylpyrrolidine-1,2-dicarboxylate (CAS No. 138512-74-0)

The compound O1-tert-butyl O2-methyl (2S,4R)-4-methylpyrrolidine-1,2-dicarboxylate, identified by its CAS number 138512-74-0, is a specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse biological activities and structural versatility. The presence of specific stereocenters, such as the (2S,4R) configuration, and functional groups like tert-butyl and methyl substituents, makes this molecule a subject of great interest for medicinal chemists.

In recent years, the demand for novel scaffolds in drug discovery has led to an increased focus on heterocyclic compounds. Pyrrolidine derivatives, in particular, have been explored for their role in modulating various biological pathways. The structure of O1-tert-butyl O2-methyl (2S,4R)-4-methylpyrrolidine-1,2-dicarboxylate incorporates features that enhance its pharmacokinetic properties and binding affinity to biological targets. This has made it a valuable candidate for further investigation in the development of therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that pyrrolidine-based molecules can interact with neurotransmitter receptors and enzymes, offering a basis for developing treatments targeting conditions such as Alzheimer's disease and Parkinson's disease. The specific stereochemistry of O1-tert-butyl O2-methyl (2S,4R)-4-methylpyrrolidine-1,2-dicarboxylate is particularly noteworthy, as it can influence the compound's efficacy and selectivity in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that it can bind effectively to several key targets involved in neurological diseases. This computational validation has provided a strong foundation for experimental validation and further optimization.

The synthesis of O1-tert-butyl O2-methyl (2S,4R)-4-methylpyrrolidine-1,2-dicarboxylate presents unique challenges due to its complex stereochemical requirements. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as chiral resolution and asymmetric synthesis have been employed to ensure high enantiomeric purity, which is critical for its biological activity.

Preclinical studies have begun to explore the pharmacological profile of this compound. Initial findings suggest that it exhibits promising effects on models of neurological disorders without significant side effects. These results are particularly encouraging given the high unmet medical needs in this area. Further research is ongoing to fully elucidate its mechanism of action and optimize its therapeutic potential.

The development of new drug candidates often involves a multidisciplinary approach, combining expertise from organic chemistry, pharmacology, and bioinformatics. The case of O1-tert-butyl O2-methyl (2S,4R)-4-methylpyrrolidine-1,2-dicarboxylate exemplifies this collaborative effort. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and bring novel therapeutics to market more efficiently.

Future directions for research on this compound include exploring its interactions with other biological targets and assessing its potential in combination therapies. Additionally, investigating its metabolic stability and pharmacokinetic properties will be crucial for determining its suitability for clinical development. The growing body of evidence supporting the therapeutic potential of pyrrolidine derivatives makes O1-tert-butyl O2-methyl (2S,4R)-4-methylpyrrolidine-1,2-dicarboxylate a compound to watch in the pharmaceutical industry.